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Compound of Interest

Compound Name: contracon

Cat. No.: B1167394

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals experiencing issues
with ContraCon decontamination cycles.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

This section addresses specific issues that may arise during the operation of the ContraCon
decontamination cycle.

Q1: The ContraCon decontamination cycle will not start. What should | do?
Al: If the ContraCon cycle fails to initiate, please perform the following checks:

o Prerequisites Not Met: Ensure all pre-cycle requirements are fulfilled according to the user
manual. This typically includes removing all cultures and items from the incubator, adding the
specified amount of distilled or deionized water (usually 350 ml) to the water reservoir, and
ensuring the inner glass door and outer door are securely closed.[1][2]

o Door Ajar: The cycle will not begin if the incubator doors are not properly sealed. An alarm
may sound if the door is open for an extended period.[3] Close both doors firmly and attempt
to start the cycle again.
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o System Error: Check the control panel for any error messages or codes. If an error is
displayed, consult the incubator's user manual for specific troubleshooting steps related to
that code. If no error is visible, a power cycle (turning the incubator off and on again) may

resolve the issue.

Q2: The ContraCon cycle was interrupted mid-cycle. What are the common causes and

solutions?

A2: An interruption of the ContraCon cycle can be caused by several factors. Below are the
most common scenarios and their resolutions.
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Cause

Indicator/Error Message

Solution

Power Failure

The incubator display will be
off. An alarm may sound upon

power restoration.

If a power failure occurs during
the heating or holding phase,
an alarm will sound. Silence
the alarm by pressing the "90
°C" or "ContraCon" key
(potentially twice for 5
seconds). The cycle will need
to be restarted from the

beginning.[4]

User Interruption

A"STOP" key was pressed,
leading to a confirmation

dialog.

The ContraCon routine can be
manually interrupted. To
resume, follow the on-screen
prompts. To cancel the cycle,
confirm the cancellation. An
error message may be
displayed upon cancellation,
which needs to be
acknowledged to return to the

main menu.[5]

"No Gas" Alarm

An audible alarm will sound,
and a "no gas" message may

be displayed.

This alarm indicates an issue
with the gas supply. The
ContraCon cycle itself does not
require CO2, but the system
may still monitor the gas
supply. You can typically
acknowledge and silence the
alarm by pressing any key on
the display. The
decontamination cycle should
continue without being

canceled.[5]

Temperature Exceeded

The cycle may be interrupted if

the temperature exceeds a

This is a safety feature to
prevent overheating. The

heating element will be
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predefined safety limit (e.g., switched off. The cause of the

95°C). over-temperature condition
should be investigated by a
qualified technician. Do not
restart the cycle until the issue

is resolved.[4]

Q3: I ran a ContraCon cycle, but | still see signs of contamination. What should | do?

A3: While the ContraCon 90°C moist heat decontamination cycle is highly effective, residual
contamination can occur under certain circumstances.[1][2]

e Improper Cleaning: The ContraCon cycle is not a substitute for regular cleaning. Gross
contamination, such as media spills, should be cleaned with an appropriate disinfectant
before initiating the decontamination cycle.[3]

 Incorrect Water Volume: The cycle's efficacy relies on the generation of moist heat. Ensure
the correct volume of distilled or deionized water was added to the reservoir before starting
the cycle.

o Contaminated Items Left Inside: The incubator must be completely empty during the
decontamination cycle. Any items left inside, including shelves and racks that were not
properly decontaminated beforehand, can be a source of re-contamination.

o Post-Cycle Contamination: Ensure that sterile techniques are used when handling items that
are placed back into the incubator after a successful decontamination cycle.

If contamination persists, it is advisable to perform a validation of the decontamination cycle to
ensure it is reaching the specified temperature and humidity levels.

Data on Decontamination Efficacy

The ContraCon 90°C moist heat decontamination cycle has been demonstrated to be effective
at inactivating various common laboratory contaminants. The following table summarizes the
log reduction of several microorganisms after a ContraCon cycle.
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Microorganism Type Log Reduction
Aspergillus niger Mold (Spores) > 4[1]
Saccharomyces cerevisiae Yeast > 2 (approaching 5)[1]
Bacillus subtilis var. niger Bacteria (Spores) > 6[1]

Note: A log reduction of >6 indicates a less than 1 in 1,000,000 chance of a single
microorganism surviving the decontamination process.[1]

Experimental Protocols
Protocol: Validation of ContraCon Decontamination Cycle

This protocol outlines a method for validating the efficacy of the ContraCon decontamination
cycle using biological indicators.

1. Objective: To verify that the ContraCon decontamination cycle achieves the desired level of
microbial inactivation within the incubator chamber.

2. Materials:

 Biological Indicators (Bls) containing spores of a highly resistant organism (e.g., Geobacillus
stearothermophilus or Bacillus atrophaeus).

e Control Bl from the same lot.

o Appropriate growth medium for the Bls.

e Incubator for incubating the Bls post-cycle.
» Personal Protective Equipment (PPE).

3. Procedure:

e Preparation:

o Ensure the incubator is clean and free of any visible debris or spills.
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o Place Bls in locations throughout the incubator chamber that are considered the most
difficult to decontaminate (e.g., corners, behind racks, and near the door).

o Designate one Bl from the same lot as a positive control; do not place this in the incubator.

o Decontamination Cycle:

o Add the manufacturer-specified volume of distilled or deionized water to the incubator's
water reservoir.

o Initiate the ContraCon decontamination cycle as per the manufacturer's instructions.

o Allow the cycle to complete uninterrupted. The typical duration is approximately 25 hours.

[2]
¢ Incubation and Analysis:

o Once the cycle is complete and the incubator has cooled to a safe temperature, retrieve
the Bls.

o Aseptically transfer the Bls and the positive control Bl to their respective growth media.

o Incubate all Bls according to the manufacturer's instructions (typically 24-48 hours at a
specific temperature).

o Results Interpretation:

o Positive Control: The positive control Bl should show microbial growth (e.g., color change,
turbidity). This confirms the viability of the spores and the suitability of the growth medium.

o Test Bls: The Bls that were placed inside the incubator during the ContraCon cycle should
show no growth.

4. Pass/Fail Criteria:

e Pass: The positive control shows growth, and all test Bls show no growth. This indicates a
successful decontamination cycle.
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 Fail: The positive control shows no growth (invalid test), or any of the test Bls show growth. A
failed result indicates that the decontamination cycle was not effective, and troubleshooting

should be initiated.

Visual Troubleshooting Guides

The following diagrams illustrate the logical flow for troubleshooting common ContraCon

decontamination cycle issues.
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No

Yes

Yes Is an error message
Y displayed on the screen?
es Are all prerequisites met?
(Water added, doors closed) /—No

If issue persists,
contact technical support.

ContraCon Cycle Fails to Start
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‘Was the 'STOP' button
pressed manually? to resume or end the cycle.
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Are there any other alarms?
(e:8, 'No Gas', 'Over Temp')
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

